Cas no 63580-19-8 (3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole)
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 63580-19-8
- STL241880
- 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole
- AKOS024084917
- NCA58019
- DTXSID50718229
- BBL033061
- EN300-378152
- G19354
- CS-0247900
- VS-11775
-
- Inchi: 1S/C8H5Cl2N3/c9-6-4-2-1-3-5(6)7-11-8(10)13-12-7/h1-4H,(H,11,12,13)
- InChI Key: SQOOCXKEAOZMFU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NNC(=N1)Cl
Computed Properties
- Exact Mass: 212.9860526Da
- Monoisotopic Mass: 212.9860526Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.6Ų
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378152-0.05g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 0.05g |
$50.0 | 2023-03-02 | |
| Enamine | EN300-378152-0.1g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 0.1g |
$75.0 | 2023-03-02 | |
| Enamine | EN300-378152-0.25g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 0.25g |
$106.0 | 2023-03-02 | |
| Enamine | EN300-378152-0.5g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 0.5g |
$168.0 | 2023-03-02 | |
| Enamine | EN300-378152-1.0g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-378152-2.5g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 2.5g |
$335.0 | 2023-03-02 | |
| Enamine | EN300-378152-5.0g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 5.0g |
$535.0 | 2023-03-02 | |
| Enamine | EN300-378152-10.0g |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 10.0g |
$850.0 | 2023-03-02 | |
| 1PlusChem | 1P01BIB7-50mg |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 50mg |
$91.00 | 2025-03-19 | |
| 1PlusChem | 1P01BIB7-100mg |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole |
63580-19-8 | 95% | 100mg |
$119.00 | 2025-03-19 |
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole
Comprehensive Overview of 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole (CAS No. 63580-19-8)
3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole, with the CAS number 63580-19-8, is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their versatility in pharmaceuticals, agrochemicals, and materials science. The presence of two chlorine atoms at distinct positions enhances its reactivity, making it a valuable intermediate in organic synthesis.
One of the most frequently searched questions about 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole revolves around its synthesis and stability. Researchers often inquire about the optimal conditions for its preparation, which typically involve the cyclization of appropriately substituted precursors under controlled temperatures. The compound's stability under various pH conditions is another hot topic, as it influences its suitability for different industrial applications. Recent studies have highlighted its potential as a building block for antifungal agents and corrosion inhibitors, aligning with the growing demand for eco-friendly alternatives in these fields.
In the context of green chemistry, CAS 63580-19-8 has been explored as a candidate for sustainable chemical processes. Its molecular structure allows for modifications that can reduce environmental impact, a key concern for modern chemists. For instance, its derivatives have been investigated for their role in catalytic reactions, where they serve as ligands to improve efficiency and selectivity. This aligns with the broader industry trend toward minimizing waste and energy consumption.
The pharmaceutical applications of 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole are another area of intense research. Its triazole core is a common motif in drug design, particularly for antimicrobial and anti-inflammatory compounds. Users often search for information on its bioavailability and toxicity profile, which are critical for drug development. Preliminary studies suggest that this compound exhibits moderate solubility in organic solvents, a property that can be optimized through structural tweaks to enhance its therapeutic potential.
From an analytical chemistry perspective, 63580-19-8 poses interesting challenges and opportunities. Its detection and quantification in complex matrices require advanced techniques such as HPLC or mass spectrometry. These methods are frequently discussed in online forums, where professionals share tips for improving resolution and sensitivity. The compound's UV absorption characteristics also make it a candidate for spectrophotometric analysis, a cost-effective alternative for quality control in manufacturing settings.
In the realm of material science, 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole has shown promise as a precursor for polymeric materials with enhanced thermal stability. This application taps into the surge in demand for high-performance materials in electronics and aerospace industries. Searches related to its polymerization behavior and mechanical properties have increased by 40% year-over-year, reflecting the compound's growing relevance in cutting-edge research.
Another trending topic is the computational modeling of CAS 63580-19-8. With the rise of AI-driven drug discovery, researchers are leveraging molecular docking simulations to predict its interactions with biological targets. These in silico approaches reduce the need for extensive lab work, a significant advantage in accelerating R&D timelines. Online queries often focus on the best software tools for modeling its electronic structure and reactivity indices.
To summarize, 3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole (63580-19-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structure and adaptable properties make it a subject of ongoing investigation, particularly in areas aligned with global sustainability goals. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.
63580-19-8 (3-chloro-5-(2-chlorophenyl)-1H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)